![molecular formula C19H18N4O3 B6482933 ethyl 6-oxo-1-phenyl-4-{[(pyridin-3-yl)methyl]amino}-1,6-dihydropyridazine-3-carboxylate CAS No. 922037-34-1](/img/structure/B6482933.png)
ethyl 6-oxo-1-phenyl-4-{[(pyridin-3-yl)methyl]amino}-1,6-dihydropyridazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a complex organic molecule that likely contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms . It also seems to have an ethyl ester functional group attached to the carboxylate at the 3-position and a phenyl group at the 1-position of the pyridazine ring .
Molecular Structure Analysis
The molecular structure of this compound likely involves a dihydropyridazine ring, which is a type of heterocyclic compound. These types of compounds often adopt a screw-boat conformation .Scientific Research Applications
Biginelli Reaction and Heterocycle Synthesis
The Biginelli reaction is a powerful tool for constructing highly functionalized heterocycles. It involves an acid-catalyzed, three-component reaction between an aldehyde, a hydrogen methylene active compound, and urea (or its analogue). Ethyl 6-oxo-1-phenyl-4-{[(pyridin-3-yl)methyl]amino}-1,6-dihydropyridazine-3-carboxylate (LaSOM® 293) was synthesized using the Biginelli reaction as the key step. This compound serves as a precursor for further modifications and structural diversification .
Anticancer Potential
Dihydropyrimidinones (DHPMs) have been investigated for their pharmacological effects, particularly in anticancer drug development. LaSOM® 293 falls into this category. Monastrol, a DHPM, acts as a kinesin-5 inhibitor, leading to cell cycle arrest at the G2/M phase and cellular apoptosis. LaSOM® 293’s potential as an anticancer agent warrants further exploration .
Antimicrobial Activity
LaSOM® 293 exhibits antimicrobial potential. Specifically, 6-methyl-4-{1-[(2-nitrophenylamino)-acetyl]-1H-indol-3-yl}-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester (a derivative of LaSOM® 293) demonstrated strong activity against Escherichia coli. Further studies could explore its broader antimicrobial effects .
Antioxidant Properties
Imidazole-containing compounds, including LaSOM® 293, have been evaluated for antioxidant potential. Although specific data on LaSOM® 293’s antioxidant activity are not available, related compounds have shown promising scavenging effects .
FXa Binding Activity
Efforts to identify follow-on compounds to razaxaban led to the discovery of bicyclic tetrahydropyrazolopyridinone derivatives. These compounds, including LaSOM® 293, retained potent FXa binding activity. This property makes them relevant in anticoagulant research .
properties
IUPAC Name |
ethyl 6-oxo-1-phenyl-4-(pyridin-3-ylmethylamino)pyridazine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O3/c1-2-26-19(25)18-16(21-13-14-7-6-10-20-12-14)11-17(24)23(22-18)15-8-4-3-5-9-15/h3-12,21H,2,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDUKOXDCBDJMAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1NCC2=CN=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-oxo-1-phenyl-4-((pyridin-3-ylmethyl)amino)-1,6-dihydropyridazine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.